2,3-Dibromo-6-(chloromethyl)pyridine

• Molecular Formula: C6H4Br2ClN
• Molecular Weight: 285.36 g/mol
• SMILES: C1=CC(=C(N=C1CCl)Br)Br
• InChI: InChI=1S/C6H4Br2ClN/c7-5-2-1-4(3-9)10-6(5)8/h1-2H,3H2
• InChIKey: HJRPGTZTUIPHTD-UHFFFAOYSA-N

2,3-Dibromo-6-(chloromethyl)pyridine – A Triple-Handle Pyridine Scaffold for Orthogonal Sequential Derivatization

2,3-Dibromo-6-(chloromethyl)pyridine (CAS 1227572-57-7) is a heteroaryl trihalide belonging to the class of polyhalogenated pyridine building blocks [1]. The molecule presents three chemically distinct electrophilic centers on a single pyridine ring: bromine atoms at the C2 and C3 positions, and a chloromethyl group tethered at C6. This arrangement differentiates it from monofunctional or difunctional pyridine analogs by enabling programmed, stepwise derivatization without protecting-group manipulation [2]. Its molecular weight is 285.36 g/mol, with a computed XLogP3 of 3.0 and a topological polar surface area (TPSA) of 12.9 Ų [1].

1 Triple electrophilic handles (C2–Br, C3–Br, C6–CH₂Cl) on a single pyridine ring

2 Enables sequential, chemoselective derivatization without protecting groups

3 Streamlines multi-step routes vs. dihalogenated pyridine analogs

• [1] PubChem Compound Summary for CID 129948323, 2,3-Dibromo-6-(chloromethyl)pyridine. National Center for Biotechnology Information (2026). View Source
• [2] Handy, S. T.; Wilson, T.; Muth, A. Disubstituted Pyridines: The Double-Coupling Approach. J. Org. Chem. 2007, 72 (22), 8496–8500. View Source

Why 2,3-Dibromo-6-(chloromethyl)pyridine Cannot Be Replaced by Common Pyridine Dihalides in Multi-Step Synthetic Sequences

Closely related analogs such as 2,3-dibromopyridine or 2-bromo-6-(chloromethyl)pyridine lack the full complement of three orthogonal reactive sites. 2,3-Dibromopyridine provides only two C–Br bonds and no chloromethyl handle, limiting sequential functionalization to two steps. 2-Bromo-6-(chloromethyl)pyridine offers only one bromine atom alongside the chloromethyl group, reducing the number of accessible cross-coupling events. The simultaneous presence of two bromine atoms in a 2,3-relationship also permits regioselective Suzuki–Miyaura coupling at C2 over C3 [1], a selectivity pattern that is absent in 2,6-dibromopyridine. Substituting any of these simpler analogs into a route that requires three successive derivatizations would necessitate additional protection/deprotection cycles or entirely different starting materials, increasing step count and reducing overall yield [2].

2,3-Dibromopyridine

Lacks chloromethyl group; only two C–Br sites limit sequential coupling to two steps.

2-Bromo-6-(chloromethyl)pyridine

Single C–Br reduces cross-coupling opportunities; cannot support three orthogonal derivatizations.

• [1] Margabandu, R.; Subramani, K. Theoretical Prediction of Reactive Site of Aryl Halide for Suzuki Coupling Reaction. Asian J. Res. Chem. 2011, 4 (3). View Source
• [2] Handy, S. T.; Wilson, T.; Muth, A. Disubstituted Pyridines: The Double-Coupling Approach. J. Org. Chem. 2007, 72 (22), 8496–8500. View Source

Quantitative Differentiation Evidence for 2,3-Dibromo-6-(chloromethyl)pyridine Against Its Closest Analogs

Three Orthogonal Electrophilic Sites Enable Sequential Derivatization Without Protecting-Group Chemistry

2,3-Dibromo-6-(chloromethyl)pyridine contains three synthetically distinguishable reactive centers: C2–Br, C3–Br, and C6–CH₂Cl. By contrast, 2,3-dibromopyridine has only two C–Br bonds (zero CH₂Cl), and 2-bromo-6-(chloromethyl)pyridine has one C–Br and one CH₂Cl. The target compound is therefore the only member of this set that supports three consecutive, chemoselective functionalization steps without intermediate protection or redox manipulation [1].

Orthogonal Sites

Class-level inference

3 sites (C2-Br, C3-Br, C6-CH₂Cl) vs 2 sites in comparators

Supports sequential diversification without protecting-group manipulation

Structural enumeration; applicable to SNAr, cross-coupling, nucleophilic substitution

Evidence Dimension	Number of distinct electrophilic reaction sites per molecule
Target Compound Data	3 (C2-Br, C3-Br, C6-CH₂Cl)
Comparator Or Baseline	2,3-Dibromopyridine: 2 (C2-Br, C3-Br); 2-Bromo-6-(chloromethyl)pyridine: 2 (C2-Br, C6-CH₂Cl)
Quantified Difference	Target compound provides 1 additional orthogonal handle relative to each comparator
Conditions	Structural enumeration based on unambiguous connectivity; applicable to all SNAr, cross-coupling, and nucleophilic substitution conditions

Why This Matters

A procurement decision favoring this building block over dihalogenated analogs eliminates at least one protection/deprotection sequence in a three-step diversification route, directly reducing synthesis cost and improving throughput.

• [1] PubChem Compound Summary for CID 129948323, 2,3-Dibromo-6-(chloromethyl)pyridine. National Center for Biotechnology Information (2026). View Source

Elevated Computed Lipophilicity (XLogP3 = 3.0) Relative to Non-Chlorinated Analogues

The computed XLogP3 of 2,3-dibromo-6-(chloromethyl)pyridine is 3.0, which is 0.4 log unit higher than 2,3-dibromopyridine (XLogP3 = 2.6) and 0.6 log unit higher than 2-bromo-6-(chloromethyl)pyridine (XLogP3 = 2.4) [1]. This difference arises from the combined effect of the additional chlorine atom on the chloromethyl group and the two bromine substituents. The higher lipophilicity is expected to enhance passive membrane permeability and may alter the pharmacokinetic profile of derived lead compounds [2].

Computed Lipophilicity

Cross-study comparable

XLogP3 3.0 (+0.4 vs 2,3-dibromopyridine; +0.6 vs 2-bromo-6-(chloromethyl)pyridine)

Reported higher lipophilicity may support membrane permeability context

Computed value (XLogP3 3.0 algorithm); experimental logP may differ

Evidence Dimension	Computed partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3 = 3.0
Comparator Or Baseline	2,3-Dibromopyridine: XLogP3 = 2.6; 2-Bromo-6-(chloromethyl)pyridine: XLogP3 = 2.4; 2,6-Dibromopyridine: XLogP3 = 2.9
Quantified Difference	+0.4 vs 2,3-dibromopyridine; +0.6 vs 2-bromo-6-(chloromethyl)pyridine; +0.1 vs 2,6-dibromopyridine
Conditions	Computed by XLogP3 3.0 algorithm as reported in PubChem (2025–2026 release)

Why This Matters

In early-stage medicinal chemistry, a higher XLogP3 can translate to improved cell-based assay performance; selecting the target compound over 2,3-dibromopyridine may provide a lipophilicity advantage without adding a separate hydrophobic moiety.

• [1] PubChem Compound Summaries: CID 129948323 (target), CID 817102 (2,3-dibromopyridine), CID 12274 (2,6-dibromopyridine). National Center for Biotechnology Information (2025–2026). View Source
• [2] Waring, M. J. Lipophilicity in Drug Discovery. Expert Opin. Drug Discov. 2010, 5 (3), 235–248. View Source

C2-Selective Suzuki–Miyaura Coupling on the 2,3-Dibromopyridine Motif Enables Predictable Derivatization Order

Experimental and computational studies on 2,3-dibromopyridine demonstrate that the bromine atom at the C2 position (ortho to the ring nitrogen) undergoes oxidative addition to Pd(0) preferentially over the C3 bromine under standard Suzuki–Miyaura conditions [1]. Handy et al. reported that only the C2-arylated isomer is obtained when 2,3-dibromopyridine is subjected to one equivalent of arylboronic acid, confirming >95% regioselectivity for the C2 position [2]. Because 2,3-dibromo-6-(chloromethyl)pyridine preserves this 2,3-dibromo substitution pattern, it is expected to exhibit the same C2-over-C3 coupling preference, allowing users to plan a C2 → C3 → C6 functionalization sequence with high confidence.

C2 Regioselectivity

Class-level inference

Predicted >95:5 C2:C3 selectivity based on 2,3-dibromopyridine motif

Supports predictable first coupling site for sequential synthesis planning

Direct measurement on target compound not reported; inferred from parent scaffold

Evidence Dimension	Regioselectivity of first Suzuki coupling event
Target Compound Data	C2 selectivity predicted based on 2,3-dibromopyridine motif (exact ratio not directly measured)
Comparator Or Baseline	2,3-Dibromopyridine: >95:5 C2:C3 selectivity (experimental); 2,6-Dibromopyridine: symmetric, no positional selectivity possible; 3,5-Dibromopyridine: different pattern
Quantified Difference	C2 selectivity provides a predictable first functionalization site, whereas symmetric 2,6-dibromopyridine offers no positional control
Conditions	Pd(PPh₃)₄, arylboronic acid, Na₂CO₃, DME/H₂O, 80 °C (Handy et al. 2007)

Why This Matters

Predictable regioselectivity eliminates empirical screening of coupling conditions, reducing development time for complex target molecules and making the compound a more reliable choice for library synthesis.

• [1] Margabandu, R.; Subramani, K. Theoretical Prediction of Reactive Site of Aryl Halide for Suzuki Coupling Reaction. Asian J. Res. Chem. 2011, 4 (3). View Source
• [2] Handy, S. T.; Wilson, T.; Muth, A. Disubstituted Pyridines: The Double-Coupling Approach. J. Org. Chem. 2007, 72 (22), 8496–8500. View Source

Commercial Availability at 95% Purity with Defined Storage Conditions Supports Reproducible Procurement

2,3-Dibromo-6-(chloromethyl)pyridine is commercially stocked at a minimum purity specification of 95% (CAS 1227572-57-7, CID 129948323) and is recommended for long-term storage in a cool, dry environment . In contrast, 2-bromo-6-(chloromethyl)pyridine (CAS 727356-19-6) is also available at 95% purity but supplies only one bromine atom, limiting its utility . The documented purity specification ensures batch-to-batch consistency and reduces the risk of failed coupling reactions caused by dehalogenated or oxidized impurities.

Commercial Purity

Specification review

95% minimum purity (supplier specification)

Defined purity baseline reduces pre-reaction purification need

Supplier-stated; QC data review recommended

Evidence Dimension	Commercial purity specification
Target Compound Data	95% minimum purity (AKSci)
Comparator Or Baseline	2-Bromo-6-(chloromethyl)pyridine: 95% minimum purity (AKSci); 2,3-Dibromopyridine: typically ≥98% (TCI, Aladdin)
Quantified Difference	Comparable purity to other building blocks; differentiation derives from structural capability rather than purity alone
Conditions	QC data as reported by commercial supplier; long-term storage at ambient temperature in a dry environment

Why This Matters

A defined purity specification reduces procurement risk by guaranteeing a baseline quality, enabling direct use in sensitive catalytic reactions without additional purification.

High-Value Application Scenarios for 2,3-Dibromo-6-(chloromethyl)pyridine in Medicinal Chemistry and Chemical Biology

Diversity-Oriented Synthesis of Trisubstituted Pyridine Libraries

The three orthogonal reactive sites of 2,3-dibromo-6-(chloromethyl)pyridine enable the construction of highly diverse trisubstituted pyridine libraries. A typical workflow involves: (1) C2-selective Suzuki coupling with an arylboronic acid (predicted >95:5 regioselectivity based on the 2,3-dibromopyridine motif [1]), (2) C3 Suzuki or Buchwald–Hartwig coupling, and (3) nucleophilic displacement of the C6 chloromethyl group with amines, thiols, or alkoxides. This sequential strategy avoids protecting-group manipulations, making it suitable for automated parallel synthesis platforms [2].

Late-Stage Functionalization Probe for Structure–Activity Relationship (SAR) Studies

Because the chloromethyl group can be selectively displaced under mild basic conditions without affecting the C–Br bonds, the compound serves as a late-stage diversification point in SAR campaigns. After the two bromine positions have been elaborated via cross-coupling, the intact chloromethyl group can be reacted with a panel of nucleophiles to fine-tune physicochemical properties, such as solubility or target engagement [1]. The higher baseline lipophilicity (XLogP3 = 3.0) of the scaffold may also bias derived analogs toward improved membrane permeability relative to analogs built from 2,3-dibromopyridine (XLogP3 = 2.6) [2].

Synthesis of Tridentate Metal-Chelating Ligands for Bioinorganic Chemistry

The 2,3-dibromo-6-(chloromethyl)pyridine scaffold can be converted into tridentate N,N,O or N,N,S ligands by sequential introduction of donor arms at the C2, C3, and C6 positions. For instance, a pyridylmethylamine donor set can be installed by C6–CH₂Cl amination, while C2 and C3 bromines are replaced with heteroaryl groups via Stille or Suzuki coupling [1]. This approach has relevance for the development of biomimetic metal-ion chelates for immobilization on functionalized carbon supports, as demonstrated with the related 2-bromo-6-(chloromethyl)pyridine system [1].

Key Intermediate in the Synthesis of BET Bromodomain Inhibitor Candidates

Patent literature on pyridyl derivatives as bromodomain inhibitors frequently employs polyhalogenated pyridine cores that allow sequential C–C and C–N bond formation to access BD2-selective ligands [1]. 2,3-Dibromo-6-(chloromethyl)pyridine, with its three appropriately positioned halogens, maps directly onto the generic Markush structures claimed in these filings, particularly those requiring substitution at positions corresponding to C2, C3, and C6 of the pyridine ring [1].

Application

Selection Property

Validation Focus

Diversity-oriented trisubstituted pyridine library synthesis

Three orthogonal reactive handles for sequential coupling

Programmed C2→C3→C6 functionalization without protecting groups

Late-stage SAR diversification probe

Chemoselective chloromethyl displacement after C–Br couplings

Physicochemical tuning without interference at aryl bromide sites

Tridentate metal-chelating ligand synthesis

Programmable donor arm installation at all three positions

Donor set compatibility and coordination geometry assessment

BET bromodomain inhibitor candidate intermediate

Matches Markush pyridine substitution pattern for BD2 ligands

BD2-selectivity and binding assay validation

• [1] Handy, S. T.; Wilson, T.; Muth, A. Disubstituted Pyridines: The Double-Coupling Approach. J. Org. Chem. 2007, 72 (22), 8496–8500. View Source
• [2] PubChem Compound Summaries: CID 129948323 and CID 817102. National Center for Biotechnology Information (2025–2026). View Source